Cas no 13695-28-8 (diethyl-(2-hydroxyethyl)azanium acetate)

diethyl-(2-hydroxyethyl)azanium acetate structure
13695-28-8 structure
Product Name:diethyl-(2-hydroxyethyl)azanium acetate
CAS No:13695-28-8
MF:C8H19NO3
MW:177.241362810135
CID:153473
PubChem ID:44148574
Update Time:2025-04-19

diethyl-(2-hydroxyethyl)azanium acetate Chemical and Physical Properties

Names and Identifiers

    • diethyl-(2-hydroxyethyl)azanium acetate
    • diethyl(2-hydroxyethyl)ammonium acetate
    • N,N-diethyl-2-hydroxyethanaminium acetate
    • 13695-28-8
    • Acetic acid--2-(diethylamino)ethan-1-ol (1/1)
    • SCHEMBL11592264
    • DTXSID90929599
    • EINECS 237-216-1
    • Inchi: 1S/C6H15NO.C2H4O2/c1-3-7(4-2)5-6-8;1-2(3)4/h8H,3-6H2,1-2H3;1H3,(H,3,4)
    • InChI Key: MLVIXBBRXGJUJF-UHFFFAOYSA-N
    • SMILES: OCCN(CC)CC.OC(C)=O

Computed Properties

  • Exact Mass: 177.136493
  • Monoisotopic Mass: 177.136493
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 164.8°Cat760mmHg
  • Flash Point: 48.9°C
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